Cas no 62457-21-0 (3-Oxa-6-azoniaspiro[5.5]undecane, 2-oxo-1-(phenylmethylene)-, iodide)

3-Oxa-6-azoniaspiro[5.5]undecane, 2-oxo-1-(phenylmethylene)-, iodide structure
62457-21-0 structure
Product name:3-Oxa-6-azoniaspiro[5.5]undecane, 2-oxo-1-(phenylmethylene)-, iodide
CAS No:62457-21-0
MF:C16H20INO2
MW:385.239976882935
CID:444141
PubChem ID:71386192

3-Oxa-6-azoniaspiro[5.5]undecane, 2-oxo-1-(phenylmethylene)-, iodide Chemical and Physical Properties

Names and Identifiers

    • 3-Oxa-6-azoniaspiro[5.5]undecane, 2-oxo-1-(phenylmethylene)-, iodide
    • 5-benzylidene-3-oxa-6-azoniaspiro[5.5]undecan-4-one,iodide
    • 1-Benzylidene-2-oxo-3-oxa-6-azaspiro[5.5]undecan-6-ium iodide
    • DTXSID80808389
    • 62457-21-0
    • Inchi: InChI=1S/C16H20NO2.HI/c18-16-15(13-14-7-3-1-4-8-14)17(11-12-19-16)9-5-2-6-10-17;/h1,3-4,7-8,13H,2,5-6,9-12H2;1H/q+1;/p-1
    • InChI Key: FWRNUTBULIFBME-UHFFFAOYSA-M
    • SMILES: C1CC[N+]2(CC1)CCOC(=O)C2=CC3=CC=CC=C3.[I-]

Computed Properties

  • Exact Mass: 364.8969
  • Monoisotopic Mass: 385.05388g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 1
  • Complexity: 363
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3

3-Oxa-6-azoniaspiro[5.5]undecane, 2-oxo-1-(phenylmethylene)-, iodide Related Literature

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